(2R)-2-Isopropyl-2-(benzyloxy)-propanedioic Acid 1-Ethyl Ester (1S,2S)-2-Amino-1-(4-nitrophenyl)-1,3
(2R)-2-Isopropyl-2-(benzyloxy)-propanedioic Acid 1-Ethyl Ester (1S,2S)-2-Amino-1-(4-nitrophenyl)-1,3
Brand Name:
Vulcanchem
CAS No.:
86195-29-1
VCID:
VC0128783
InChI:
InChI=1S/C15H20O5.C9H12N2O4/c1-4-19-14(18)15(11(2)3,13(16)17)20-10-12-8-6-5-7-9-12;10-8(5-12)9(13)6-1-3-7(4-2-6)11(14)15/h5-9,11H,4,10H2,1-3H3,(H,16,17);1-4,8-9,12-13H,5,10H2/t15-;8-,9-/m10/s1
SMILES:
CCOC(=O)C(C(C)C)(C(=O)O)OCC1=CC=CC=C1.C1=CC(=CC=C1C(C(CO)N)O)[N+](=O)[O-]
Molecular Formula:
C24H32N2O9
Molecular Weight:
492.5 g/mol
(2R)-2-Isopropyl-2-(benzyloxy)-propanedioic Acid 1-Ethyl Ester (1S,2S)-2-Amino-1-(4-nitrophenyl)-1,3
CAS No.: 86195-29-1
Cat. No.: VC0128783
Molecular Formula: C24H32N2O9
Molecular Weight: 492.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 86195-29-1 |
|---|---|
| Molecular Formula | C24H32N2O9 |
| Molecular Weight | 492.5 g/mol |
| IUPAC Name | (1S,2S)-2-amino-1-(4-nitrophenyl)propane-1,3-diol;(2R)-2-ethoxycarbonyl-3-methyl-2-phenylmethoxybutanoic acid |
| Standard InChI | InChI=1S/C15H20O5.C9H12N2O4/c1-4-19-14(18)15(11(2)3,13(16)17)20-10-12-8-6-5-7-9-12;10-8(5-12)9(13)6-1-3-7(4-2-6)11(14)15/h5-9,11H,4,10H2,1-3H3,(H,16,17);1-4,8-9,12-13H,5,10H2/t15-;8-,9-/m10/s1 |
| Standard InChI Key | CRUJOISRGLUESB-FILZUVBOSA-N |
| Isomeric SMILES | CCOC(=O)[C@@](C(C)C)(C(=O)O)OCC1=CC=CC=C1.C1=CC(=CC=C1[C@@H]([C@H](CO)N)O)[N+](=O)[O-] |
| SMILES | CCOC(=O)C(C(C)C)(C(=O)O)OCC1=CC=CC=C1.C1=CC(=CC=C1C(C(CO)N)O)[N+](=O)[O-] |
| Canonical SMILES | CCOC(=O)C(C(C)C)(C(=O)O)OCC1=CC=CC=C1.C1=CC(=CC=C1C(C(CO)N)O)[N+](=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator